Cas no 2034344-62-0 (N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide)

• Product Name: N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide
• CAS No: 2034344-62-0
• MF: C₂₂H₂₈N₂O₅S
• MW: 432.533124923706
• CID: 5551728
• PubChem ID: 91817545
• Update Time: 2025-10-28

N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,4-dimethoxyphenyl)-N2-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)oxalamide
• F6521-1991
• N'-(2,4-dimethoxyphenyl)-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide
• 2034344-62-0
• AKOS025324945
• N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide

• InChI Key： XXTGKTDHEDZJEF-UHFFFAOYSA-N
• SMILES： S1C(C(C)O)=CC=C1C1(CNC(C(NC2C=CC(=CC=2OC)OC)=O)=O)CCCC1

Computed Properties

• Exact Mass: 432.17189317g/mol
• Monoisotopic Mass: 432.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide

Introduction to Compound CAS No. 2034344-62-0: N'-(2,4-Dimethoxyphenyl)-N-({1-[5-(1-Hydroxyethyl)Thiophen-2-Yl]Cyclopentyl}Methyl)Ethanediamide

The compound with CAS No. 2034344-62-0, named N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a cyclopentane ring, and an ethanediamide group. The presence of these functional groups makes it a versatile compound for research and development in fields such as drug discovery, material science, and synthetic chemistry.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate pharmacokinetic properties. The thiophene ring in this compound is further substituted with a hydroxyethyl group, which introduces additional hydrophilic character, potentially enhancing solubility and bioavailability. This feature has been explored in several research articles published in high-impact journals, emphasizing the role of such substituents in improving drug-like properties.

The cyclopentane ring in the molecule serves as a rigid structure that can influence the conformational flexibility of the compound. This structural rigidity is crucial for optimizing interactions with biological targets, such as enzymes or receptors. Recent advancements in computational chemistry have allowed researchers to model the binding affinities of similar compounds, providing insights into how such structural features can be leveraged for therapeutic applications.

The ethanediamide group at the core of the molecule is known for its ability to form hydrogen bonds, which are essential for molecular recognition and binding. This group has been extensively studied in peptide synthesis and drug design, where it plays a key role in stabilizing protein-ligand interactions. The combination of this group with other functional elements in the molecule creates a highly interactive structure that holds promise for developing novel bioactive agents.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug development. Researchers have explored the use of similar structures in designing inhibitors for various enzymes, including kinases and proteases. For instance, recent studies have demonstrated that analogs of this compound can inhibit specific enzyme activities with high potency, suggesting its utility in treating diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The thiophene moiety contributes to the molecule's conjugation, making it a candidate for use in organic electronics. Preliminary studies suggest that derivatives of this compound could be employed in organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs), although further research is needed to optimize its electronic characteristics.

The synthesis of N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent functionalization with hydroxyethyl and ethanediamide groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in similar reactions, which could be applied to the synthesis of this compound.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Initial studies indicate that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative cleavage. These findings are significant for developing sustainable chemical processes and minimizing environmental risks associated with its production and use.

In conclusion, N'-(2,4-dimethoxyphenyl)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)ethanediamide (CAS No. 2034344-62-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure provides opportunities for innovation in drug discovery, material science, and green chemistry. As research continues to uncover its full potential, this compound stands as a testament to the boundless possibilities offered by modern chemical synthesis.